Cas no 1314140-36-7 (1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one)

• Product Name: 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one
• CAS No: 1314140-36-7
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD13182002
• CID: 2104032
• Update Time: 2025-06-14

1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one
• 1-Methyl-2-oxopyridine-3-boronic acid, pinacol ester
• 1-METHYL-2-OXO-1,2-DIHYDROPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
• KM3799
• MB12564
• SY031034
• 1-Methyl-2-oxo-1,2-dihydropyridine-3-boronic Acid Pinacol Ester
• 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one

• MDL： MFCD13182002
• Inchi： 1S/C12H18BNO3/c1-11(2)12(3,4)17-13(16-11)9-7-6-8-14(5)10(9)15/h6-8H,1-5H3
• InChI Key： PNRZXUANEKDDHK-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN(C)C2=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 396
• Topological Polar Surface Area: 38.8

Additional information on 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one

Comprehensive Overview of 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one (CAS No. 1314140-36-7)

1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one, with the CAS number 1314140-36-7, is a boronic ester derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of heterocyclic boronic acids, which are widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of the dioxaborolane moiety enhances its stability and reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for boron-containing compounds has surged due to their applications in drug discovery, agrochemicals, and advanced materials. Researchers are particularly interested in 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one because of its potential role in developing kinase inhibitors and proteolysis-targeting chimeras (PROTACs), two hot topics in medicinal chemistry. Its unique structure allows for precise modifications, enabling the creation of targeted therapies for diseases such as cancer and autoimmune disorders.

The compound's CAS no 1314140-36-7 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthetic routes, physical properties, and handling precautions. For instance, questions like "How to synthesize 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one?" or "What are the applications of boronic esters in drug development?" are common. Addressing these queries, this article provides a detailed exploration of the compound's characteristics and uses.

From a materials science perspective, 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one is investigated for its role in organic electronics and photovoltaic devices. Its ability to form stable complexes with transition metals makes it a candidate for catalysis and sensor development. Additionally, the compound's thermal stability and solubility profile are critical factors for its integration into functional materials.

In summary, 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one (CAS No. 1314140-36-7) is a versatile and highly sought-after compound in both pharmaceutical and materials research. Its unique properties and broad applicability ensure its continued relevance in scientific advancements. As interest in boron chemistry grows, this compound will likely remain a focal point for innovation and discovery.